Cas no 1805751-13-6 (Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1805751-13-6
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4794998
• Update Time: 2025-11-01

Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H20O5/c1-4-19-13-9-11(6-7-14(16)18-3)8-12(10-13)15(17)20-5-2/h8-10H,4-7H2,1-3H3
• InChI Key： QVHKNEULBGYTJR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=O)OCC)C=C(C=1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8

Additional information on Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate

Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805751-13-6): A Comprehensive Overview

Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805751-13-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of various therapeutic agents. The presence of both ethoxy and methoxy substituents, along with an ester linkage, contributes to its versatility in chemical transformations and biological interactions.

The CAS number 1805751-13-6 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature and databases. This systematic naming convention is essential for maintaining consistency across global research communities, facilitating accurate data retrieval, and ensuring reproducibility in experimental protocols. The compound's molecular formula, C₁₆H₂₁NO₅, reflects its complex composition and the diverse chemical environment it can participate in.

In recent years, Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate has been explored for its potential applications in the synthesis of novel pharmaceuticals. Its structural motifs are particularly relevant in the development of molecules targeting neurological disorders, where precise modulation of bioactive sites is crucial. The benzoate moiety, a well-known pharmacophore, is often integrated into drug candidates due to its ability to enhance binding affinity and metabolic stability. Furthermore, the ethoxy and methoxy groups introduce additional layers of reactivity, enabling selective functionalization for tailored pharmacological effects.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate as a key intermediate in multi-step synthetic routes. Researchers have leveraged its reactivity to construct complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many modern drugs. The ester functionality also allows for further derivatization via hydrolysis or transesterification, providing pathways to explore diverse chemical space.

The compound's potential extends beyond classical drug development into the realm of agrochemicals and specialty chemicals. Its structural features make it a candidate for designing novel pesticides or herbicides by leveraging its interaction with biological targets in plants or pests. Additionally, the oxopropyl group, with its electrophilic center, can be exploited in catalytic processes or as a handle for further chemical modifications, enhancing its utility in industrial applications.

In terms of biological activity, preliminary studies suggest that Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate may exhibit anti-inflammatory properties, making it a promising candidate for further investigation in this therapeutic area. The compound's ability to modulate inflammatory pathways could be harnessed to develop treatments for chronic inflammatory diseases or autoimmune conditions. However, comprehensive pharmacological evaluation is necessary to fully elucidate its therapeutic potential and safety profile.

The synthesis of Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps often include condensation reactions to form the ester linkage, followed by selective substitution at the aromatic ring using appropriate electrophiles or nucleophiles. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield rates.

The compound's solubility profile and stability under various conditions are critical factors influencing its practical applications. Solubility studies indicate that Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but limited solubility in water. This characteristic must be considered when formulating drug candidates or when designing experiments requiring aqueous environments.

In conclusion, Ethyl 3-ethoxy-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1805751-13-6) represents a fascinating subject of study with broad implications across pharmaceuticals and specialty chemicals. Its unique structural features offer numerous opportunities for innovation through synthetic chemistry and medicinal chemistry research. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly vital role in addressing complex diseases and developing next-generation therapeutics.